(E)-3-(but-2-en-1-yl)-8-(4-(dimethylamino)phenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-[(E)-but-2-enyl]-6-[4-(dimethylamino)phenyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H24N6O2/c1-6-7-12-25-19(28)17-18(24(5)21(25)29)22-20-26(17)13-14(2)27(20)16-10-8-15(9-11-16)23(3)4/h6-11,13H,12H2,1-5H3/b7-6+
• InChI Key: AFNBOVSUEHEHPC-VOTSOKGWSA-N
• Isomeric SMILES: C/C=C/CN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)N(C)C)C)N(C1=O)C
• Canonical SMILES: CC=CCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)N(C)C)C)N(C1=O)C

Description

3-[(2E)-but-2-en-1-yl]-8-[4-(dimethylamino)phenyl]-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a complex organic compound that belongs to the class of imidazole derivatives. Imidazole compounds are known for their diverse biological and pharmacological activities, making them significant in various fields of scientific research .

Preparation Methods

The synthesis of 3-[(2E)-but-2-en-1-yl]-8-[4-(dimethylamino)phenyl]-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multiple steps, including the formation of the imidazole ring and subsequent functionalizationIndustrial production methods may involve optimizing reaction conditions to increase yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reagents and conditions used. The major products formed from these reactions depend on the specific reagents and conditions applied.

Scientific Research Applications

3-[(2E)-but-2-en-1-yl]-8-[4-(dimethylamino)phenyl]-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context in which the compound is studied .

Comparison with Similar Compounds

Similar compounds to 3-[(2E)-but-2-en-1-yl]-8-[4-(dimethylamino)phenyl]-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione include other imidazole derivatives such as:

Clemizole: An antihistaminic agent.

Etonitazene: An analgesic.

Astemizole: Another antihistaminic agent.

Omeprazole: An antiulcer drug. These compounds share the imidazole core but differ in their functional groups and specific biological activities, highlighting the uniqueness of 3-[(2E)-but-2-en-1-yl]-8-[4-(dimethylamino)phenyl]-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione.